Cas no 1184067-92-2 (3-(piperidin-4-ylamino)-2H-isoquinolin-1-one)

• Product Name: 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one
• CAS No: 1184067-92-2
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5265642
• Update Time: 2025-05-19

3-(piperidin-4-ylamino)-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(piperidin-4-yl)amino]-1,2-dihydroisoquinolin-1-one
• 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 3-(4-piperidinylamino)-

• Inchi： 1S/C14H17N3O/c18-14-12-4-2-1-3-10(12)9-13(17-14)16-11-5-7-15-8-6-11/h1-4,9,11,15H,5-8H2,(H2,16,17,18)
• InChI Key： KXISWDLCHWPZRR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(N1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2

Additional information on 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one

Introduction to 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one (CAS No: 1184067-92-2) and Its Emerging Applications in Chemical Biology

The compound 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one, identified by the CAS number 1184067-92-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative combines the structural motifs of piperidine and isoquinoline, two scaffolds well-documented for their diverse biological activities. The intricate interplay between these functional groups not only endows the compound with unique chemical properties but also positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, the field of medicinal chemistry has witnessed an increasing interest in isoquinoline derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one has garnered attention for its structural complexity and potential therapeutic applications. The presence of the piperidine ring enhances the compound's solubility and bioavailability, while the isoquinoline core contributes to its binding affinity for various biological targets.

One of the most compelling aspects of this compound is its versatility in molecular design. The amine group attached to the piperidine ring provides a handle for further chemical modification, enabling the synthesis of analogs with tailored biological profiles. This flexibility has been exploited in several recent studies aimed at developing novel small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, leveraging its ability to interact with ATP-binding pockets through both hydrogen bonding and hydrophobic interactions.

Moreover, the isoquinoline moiety in 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one has been shown to exhibit significant binding affinity for certain transcription factors and nuclear receptors. This property has opened up avenues for investigating its role in modulating gene expression and cellular signaling pathways. Preliminary studies have suggested that this compound may have therapeutic implications in conditions characterized by dysregulated transcriptional activity, such as certain types of cancer and inflammatory diseases.

The synthesis of 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, advances in catalytic methods and flow chemistry have made it possible to streamline these processes, making large-scale production more feasible. Recent reports highlight the use of transition-metal-catalyzed cross-coupling reactions to construct the core isoquinoline scaffold efficiently.

In addition to its synthetic considerations, the pharmacokinetic properties of 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one are another area of active investigation. Understanding how this compound is metabolized and distributed within the body is crucial for assessing its potential as a drug candidate. Initial pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which will guide future optimization efforts aimed at improving its bioavailability and reducing any potential toxicity.

The growing body of research on 3-(piperidin-4-ylamino)-2H-isoquinolin-1-one underscores its significance as a molecular probe in chemical biology. By serving as a scaffold for structure-based drug design, this compound offers a unique opportunity to explore new therapeutic strategies targeting complex diseases. As our understanding of its biological activities continues to expand, so too does its potential to contribute to advancements in medicine and biotechnology.

Looking ahead, future studies are likely to focus on expanding the chemical space around this core structure through library synthesis and high-throughput screening. These efforts will aim to identify novel derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Additionally, computational modeling techniques will play an increasingly important role in predicting how modifications to this molecule will affect its biological behavior, thereby accelerating the drug discovery process.

In conclusion,3-(piperidin-4-ylamino)-2H-isoquinolin-1-one (CAS No: 1184067-92-2) stands out as a versatile and promising compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features combined with emerging data on its biological activities make it a valuable asset for ongoing research efforts aimed at developing new treatments for various diseases. As our knowledge base expands and synthetic methodologies improve，this molecule is poised to play an increasingly important role in shaping the future of drug discovery。